Cas no 21888-77-7 (4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-)
21888-77-7 structure
Product Name:4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-
CAS No:21888-77-7
MF:C10H8O6
MW:224.166923522949
CID:284445
PubChem ID:71359004
Update Time:2025-04-19
4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-
- 7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicanhydride, 1-(carboxymethyl)- (8CI)
- CTK1A6813
- 21888-77-7
- DTXSID40782893
- (1,3-Dioxo-3,3a,7,7a-tetrahydro-4,7-epoxy-2-benzofuran-4(1H)-yl)acetic acid
-
- Inchi: 1S/C10H8O6/c11-5(12)3-10-2-1-4(16-10)6-7(10)9(14)15-8(6)13/h1-2,4,6-7H,3H2,(H,11,12)
- InChI Key: VVALEHJZTYTRHO-UHFFFAOYSA-N
- SMILES: O1C2C=CC1(CC(=O)O)C1C(=O)OC(C12)=O
Computed Properties
- Exact Mass: 224.03204
- Monoisotopic Mass: 224.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 89.9
4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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